Cas no 1343851-87-5 (3-(3-chlorophenoxy)-2-methylpropane-1-sulfonyl chloride)

3-(3-Chlorophenoxy)-2-methylpropane-1-sulfonyl chloride is a specialized sulfonyl chloride derivative with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include its reactivity as a sulfonylation agent, enabling the introduction of sulfonyl groups into target molecules, and its stable yet versatile structure, which facilitates selective modifications. The presence of the 3-chlorophenoxy moiety enhances its utility in constructing complex aromatic frameworks. This compound is particularly valuable in medicinal chemistry for developing sulfonamide-based compounds. High purity and consistent performance make it a reliable choice for research and industrial processes requiring precise functionalization. Proper handling is essential due to its reactive sulfonyl chloride group.
3-(3-chlorophenoxy)-2-methylpropane-1-sulfonyl chloride structure
1343851-87-5 structure
Product Name:3-(3-chlorophenoxy)-2-methylpropane-1-sulfonyl chloride
CAS No:1343851-87-5
MF:C10H12Cl2O3S
MW:283.171480178833
CID:6329080
PubChem ID:64217231
Update Time:2025-06-14

3-(3-chlorophenoxy)-2-methylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chlorophenoxy)-2-methylpropane-1-sulfonyl chloride
    • 1343851-87-5
    • EN300-1144765
    • AKOS013537804
    • Inchi: 1S/C10H12Cl2O3S/c1-8(7-16(12,13)14)6-15-10-4-2-3-9(11)5-10/h2-5,8H,6-7H2,1H3
    • InChI Key: KQIKDQKPGAPCTO-UHFFFAOYSA-N
    • SMILES: ClS(CC(C)COC1C=CC=C(C=1)Cl)(=O)=O

Computed Properties

  • Exact Mass: 281.9884208g/mol
  • Monoisotopic Mass: 281.9884208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 51.8Ų

3-(3-chlorophenoxy)-2-methylpropane-1-sulfonyl chloride Pricemore >>

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3-(3-chlorophenoxy)-2-methylpropane-1-sulfonyl chloride Related Literature

Additional information on 3-(3-chlorophenoxy)-2-methylpropane-1-sulfonyl chloride

Recent Advances in the Study of 3-(3-Chlorophenoxy)-2-methylpropane-1-sulfonyl Chloride (CAS: 1343851-87-5)

The compound 3-(3-chlorophenoxy)-2-methylpropane-1-sulfonyl chloride (CAS: 1343851-87-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its utility in the development of novel therapeutic agents, with a focus on its chemical reactivity and potential applications in drug discovery.

One of the most notable advancements in the study of this compound is its role in the synthesis of sulfonamide-based inhibitors. Researchers have demonstrated that 3-(3-chlorophenoxy)-2-methylpropane-1-sulfonyl chloride serves as a versatile building block for the preparation of sulfonamides, which are known for their broad-spectrum biological activities. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of carbonic anhydrase inhibitors, showcasing its potential in treating conditions such as glaucoma and epilepsy.

In addition to its applications in medicinal chemistry, recent investigations have also focused on the compound's physicochemical properties. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and stability under various conditions. These studies have provided valuable insights into the compound's reactivity, which is critical for optimizing its use in synthetic pathways.

Another area of interest is the compound's potential as a precursor for agrochemicals. A 2022 report in Pest Management Science described its incorporation into novel herbicides, demonstrating efficacy against resistant weed species. This application underscores the compound's versatility beyond pharmaceuticals, highlighting its relevance in addressing global agricultural challenges.

Despite these promising developments, challenges remain in the large-scale production and purification of 3-(3-chlorophenoxy)-2-methylpropane-1-sulfonyl chloride. Recent efforts have focused on improving synthetic yields and reducing byproduct formation, as documented in a 2023 Organic Process Research & Development article. These advancements are expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, 3-(3-chlorophenoxy)-2-methylpropane-1-sulfonyl chloride (CAS: 1343851-87-5) represents a valuable tool in both pharmaceutical and agrochemical research. Its unique chemical properties and diverse applications make it a subject of ongoing investigation, with recent studies paving the way for innovative therapeutic and agricultural solutions. Future research is likely to explore its potential in emerging areas such as targeted drug delivery and sustainable agriculture.

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